4-[2-(4-Fluoro-phenyl)-ethyl]-phenylamine

• Molecular Formula: C14H14FN
• Molecular Weight: 215.27 g/mol
• IUPAC Name: 4-[2-(4-fluorophenyl)ethyl]aniline
• InChI: InChI=1S/C14H14FN/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H,1-2,16H2
• InChI Key: WXLZJFFGXPLTEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC2=CC=C(C=C2)F)N

Description

4-[2-(4-Fluoro-phenyl)-ethyl]-phenylamine is a useful research compound. Its molecular formula is C14H14FN and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In an analogous manner to that described in Example 36 b), the hydrogenation of (E)-1-fluoro-4-[2-(4-nitrophenyl)ethenyl]-benzene [Example 39 a)] using palladium on carbon (10%) as the catalyst yields the 4-[2-(4-fluoro-phenyl)-ethyl]-phenylamine as a light red solid; MS: n/e=216 (M+H)+.

Synthesis routes and methods II

Procedure details

3.46 g of 4-[2-(4-fluoro-phenyl)-vinyl]-phenylamine is dissolved in 100 ml of tetrahydrofuran, treated with 350 mg of palladium 10% on charcoal and hydrogenated at room temperature and normal pressure for about 4 h. The catalyst is filtered off and the filtrate concentrated to yield 3.46 g (99%) of a yellow solid. MS: m/e=216.9 (M++H).